Cas no 2172555-46-1 (1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine)

• Product Name: 1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine
• CAS No: 2172555-46-1
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• CID: 5888660
• PubChem ID: 165592364
• Update Time: 2025-10-31

1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine
• 2172555-46-1
• EN300-1653270

• Inchi： 1S/C13H16ClNO2/c14-8-10-3-5-15(6-4-10)11-1-2-12-13(7-11)17-9-16-12/h1-2,7,10H,3-6,8-9H2
• InChI Key： HOPBLXAEGRYIRZ-UHFFFAOYSA-N
• SMILES： ClCC1CCN(C2=CC=C3C(=C2)OCO3)CC1

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.7Ų

Additional information on 1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine

Recent Advances in the Study of 1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine (CAS: 2172555-46-1)

1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine (CAS: 2172555-46-1) is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. The compound's piperidine core and chloromethyl functionality make it a versatile building block for further chemical modifications, enabling the creation of diverse pharmacophores with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine as a precursor for the synthesis of sigma-1 receptor ligands. The research team demonstrated that derivatives of this compound exhibited high affinity for sigma-1 receptors, which are implicated in various neurological disorders including depression, neuropathic pain, and neurodegenerative diseases. The study highlighted the compound's potential in developing new neuroprotective agents with improved blood-brain barrier permeability.

In the field of oncology, recent preclinical research has explored the anticancer properties of derivatives synthesized from 1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain structural analogs showed promising activity against glioblastoma cell lines, with mechanisms involving inhibition of histone deacetylases (HDACs). The chloromethyl group was found to be crucial for the compound's ability to alkylate key cysteine residues in HDAC enzymes, suggesting potential applications in epigenetic cancer therapy.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine. A 2023 patent application (WO2023187654A1) disclosed an improved synthetic route with higher yields and reduced byproduct formation. The new method employs a novel protecting group strategy for the 1,3-dioxaindane moiety, allowing for better control of regioselectivity during the piperidine ring formation. This development is particularly significant for scaling up production for potential pharmaceutical applications.

Pharmacokinetic studies of related compounds have provided insights into the metabolic fate of 1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine derivatives. Recent in vitro and in vivo investigations published in Drug Metabolism and Disposition (2024) revealed that the 1,3-dioxaindane ring system confers improved metabolic stability compared to simple benzene analogs, while the chloromethyl group undergoes rapid glutathione conjugation in hepatic microsomes. These findings are informing the design of next-generation analogs with optimized drug-like properties.

Looking forward, the unique structural features of 1-(1,3-dioxaindan-5-yl)-4-(chloromethyl)piperidine continue to inspire novel research directions. Current investigations are exploring its potential in targeted drug delivery systems, where the chloromethyl group can be utilized for covalent conjugation to antibodies or nanoparticles. Additionally, computational modeling studies are predicting new binding modes with various biological targets, potentially expanding its therapeutic applications beyond current areas of investigation.